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MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
In vitro assay protocol
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Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Compound Profile: MC-Gly-Gly-Phe-Gly-(R)-
Cyclopropane-Exatecan

This compound is an agent-linker conjugate designed for use in Antibody-Drug Conjugates (ADCs). It
consists of a potent DNA Topoisomerase I inhibitor, Exatecan, linked via a cleavable peptide-based linker

(MC-Gly-Gly-Phe-Gly) [1] [2] [3].
The tables below summarize its core characteristics and quantitative data.

Table 1: Physicochemical Properties

Property Specification

CAS Number 2414254-51-4 [1] [2] [4]

Molecular Formula CssHeoFNoO13 [1] [2] [3]

Molecular Weight 1074.12 g/mol [1] [2] [3]

Appearance Solid; White to off-white or light yellow powder [2] [5] [3]
Storage Powder: -20°C for 3 years; In solvent: -80°C for 1 year [1] [3]
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Property Specification

Solubility Soluble in DMSO (e.g., 100 mg/mL [2])

Table 2: Biological Activity & Bioassay Data

Assay | Property Result / Value

Primary Role Drug-linker conjugate for ADCs [1] [2] [4]
Active Payload Exatecan [1] [2] [3]

Target DNA Topoisomerase | [1] [2] [3]

Reported ICso (Exatecan) 2.2 uM [1] [2] [3]

Related ADC SHR-A1811 (contains this drug-linker) [2] [6]

General Guidance for Experimental Work

Although exact protocols are unavailable, the following information can guide your experimental design.

e Stock Solution Preparation: For in vitro assays, stock solutions are typically prepared in DMSO.
One source suggests a concentration of 100 mg/mL (approximately 93.10 mM) [2]. It is crucial to use
freshly opened DMSO if the compound is hygroscopic.

¢ In Vitro Formulation: For cell-based assays, the DMSO stock solution must be diluted into aqueous
buffers or cell culture media. The final DMSO concentration should be kept low (often below 0.1-1%)
to avoid solvent toxicity to cells [2] [3].

Mechanism of Action within an ADC

The following diagram illustrates the theoretical mechanism of action for this drug-linker conjugate when

incorporated into an ADC, based on its described biological function.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.-MC - Gly - Gly - Phe -( Gly )- R - Cyclopropane | TargetMol Exatecan [targetmol.com]

2. MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan (Synonyms [medchemexpress.com]

© 2026 Smolecule. All rights reserved.

3/4 Tech Support


https://www.smolecule.com/products/s12863348?utm_src=pdf-body-img
https://www.smolecule.com/products/s12863348?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/mc-gly-gly-phe-gly-%28r%29-cyclopropane-exatecan
https://www.medchemexpress.com/mc-gly-gly-phe-gly-r-cyclopropane-exatecan.html?srsltid=AfmBOoqXuSy0X8Bz5hWPbr6N0YJMLTvLrXiR6SgwrX_kYTER0ixDanqV
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

3.-MC - Gly - Gly - Phe -( Gly )- R - Cyclopropane | Invivochem Exatecan [invivochem.com]

4. CAS No : 2414254-51-4 | Product Name : MC - Gly - Gly - Phe - Gly ... [pharmaffiliates.com]

5. - MC - Gly - Gly - Phe -(S)- Gly - Cyclopropane ... Exatecan [peptidedb.com]

6. MC-Gly-Gly-Phe [medchemexpress.com]

To cite this document: Smolecule. [MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan in vitro assay
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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